Cas no 120727-78-8 (b-D-Glucopyranoside, (3b,7b)-20-(b-D-glucopyranosyloxy)-7-hydroxydammar-24-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)- (9CI))

• Product Name: b-D-Glucopyranoside, (3b,7b)-20-(b-D-glucopyranosyloxy)-7-hydroxydammar-24-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
• CAS No: 120727-78-8
• MF: C₄₇H₈₀O₁₇
• MW: 917.127917289734
• CID: 185445
• Update Time: 2024-03-01

b-D-Glucopyranoside, (3b,7b)-20-(b-D-glucopyranosyloxy)-7-hydroxydammar-24-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,7b)-20-(b-D-glucopyranosyloxy)-7-hydroxydammar-24-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
• (-)-Luperoside C
• Dammarane,b-D-glucopyranoside deriv.
• Luperoside C

• Inchi： 1S/C47H80O17/c1-21(2)10-9-15-47(8,64-42-39(58)36(55)33(52)27(19-48)60-42)24-13-16-46(7)23(24)11-12-25-31(46)26(50)18-29-44(4,5)30(14-17-45(25,29)6)62-43-40(37(56)34(53)28(20-49)61-43)63-41-38(57)35(54)32(51)22(3)59-41/h10,22-43,48-58H,9,11-20H2,1-8H3/t22-,23-,24-,25?,26+,27+,28+,29?,30?,31?,32-,33+,34+,35+,36-,37-,38+,39+,40+,41-,42-,43-,45+,46-,47-/m0/s1
• InChI Key： NOEJWAGKDARUHT-FHMLGTBQSA-N
• SMILES： O(C1C(C2[C@](C)(CC1)C1C([C@@]3([C@@H](CC1)[C@@H]([C@](O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)(C)CC/C=C(\C)/C)CC3)C)[C@H](O)C2)(C)C)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54